Cas no 861206-15-7 (3-Methyl-4-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one)
861206-15-7 structure
Product Name:3-Methyl-4-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
CAS No:861206-15-7
MF:C17H14F3N3O
MW:333.307774066925
CID:5737517
PubChem ID:3380664
Update Time:2023-11-10
3-Methyl-4-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties
Names and Identifiers
-
- 5-METHYL-4-PHENYL-2-[3-(TRIFLUOROMETHYL)BENZYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
- 3-methyl-4-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
- 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-methyl-4-phenyl-2-[[3-(trifluoromethyl)phenyl]methyl]-
- AKOS005084101
- 1W-0860
- 5-methyl-4-phenyl-2-[[3-(trifluoromethyl)phenyl]methyl]-1,2,4-triazol-3-one
- 861206-15-7
- 3-Methyl-4-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
-
- Inchi: 1S/C17H14F3N3O/c1-12-21-22(16(24)23(12)15-8-3-2-4-9-15)11-13-6-5-7-14(10-13)17(18,19)20/h2-10H,11H2,1H3
- InChI Key: GWVDEABGLCPQNS-UHFFFAOYSA-N
- SMILES: N1=C(C)N(C2=CC=CC=C2)C(=O)N1CC1=CC=CC(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 333.10889656g/mol
- Monoisotopic Mass: 333.10889656g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 500
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 35.9Ų
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 389.5±52.0 °C(Predicted)
- pka: 3.77±0.20(Predicted)
3-Methyl-4-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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